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Compound of Interest

Compound Name: 4-Methoxybutane-2-Thiol

Cat. No.: B15267830 Get Quote

A pivotal molecule in the world of flavors and fragrances, 4-Methoxybutane-2-thiol, is
renowned for its intense and distinctive "catty" or blackcurrant-like aroma. Its discovery was not

a singular event but rather a gradual unraveling of its presence in two seemingly unrelated

natural sources: blackcurrant buds and cat urine. This technical guide delves into the key

research that led to the identification and characterization of this potent sulfur-containing

compound.

The Blackcurrant Connection: A French Discovery
The initial identification of 4-Methoxybutane-2-thiol is credited to the work of French scientist

Alain Latrasse and his colleagues in the 1980s. Their research on the volatile compounds

responsible for the characteristic aroma of blackcurrant (Ribes nigrum L.) buds led them to this

previously unknown molecule. A significant publication in this area is a 1986 paper by Rigaud

et al., which included Latrasse as a co-author, titled "Le méthoxy-4 méthyl-2 butanethiol-2, un

constituant majeur de l'arôme du bourgeon de cassis (Ribes nigrum L.)". This work highlighted

the compound as a major contributor to the blackcurrant bud aroma.

Subsequent research by Le Quéré and Latrasse, published in 1990 in the "Journal of

Agricultural and Food Chemistry," further detailed the composition of essential oils from

blackcurrant buds and included gas chromatography data for 4-Methoxybutane-2-thiol,
solidifying its identity and importance in the flavor profile of this fruit.
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An Unforeseen Parallel: Identification in Feline
Scent Marks
While the flavor and fragrance industry was exploring the nuances of blackcurrant, a parallel

discovery was emerging from the study of animal semiochemicals. The distinct and potent odor

of cat urine has long been a subject of scientific curiosity. Research into the volatile organic

compounds responsible for this strong scent led to the identification of a variety of sulfur-

containing molecules. Among these was 4-Methoxybutane-2-thiol, recognized as one of the

three major components contributing to the characteristic odor of cat urine.

The initial research paper that first documented the presence of 4-Methoxybutane-2-thiol in
cat urine has proven difficult to pinpoint through broad searches of scientific literature.

However, numerous subsequent studies confirm its status as a key odorant in feline urinary

secretions. These studies often focus on the biochemical pathways that produce these volatile

thiols, frequently tracing them back to a precursor amino acid called felinine.

Quantitative Data
The following table summarizes available quantitative data regarding the concentration of 4-
Methoxybutane-2-thiol in blackcurrant. Data from the initial discovery papers are not fully

available; however, more recent analyses of different blackcurrant cultivars provide valuable

insights into the typical abundance of this compound.

Source Cultivar/Sample
Concentration
(µg/kg)

Reference

Blackcurrant Berries Andega 4.5

(Mentioned in

secondary sources

reviewing blackcurrant

aroma)

Blackcurrant Berries Other Cultivars 0.16 - 0.72

(Mentioned in

secondary sources

reviewing blackcurrant

aroma)
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Experimental Protocols
While the full experimental details from the seminal discovery papers are not readily

accessible, the methodologies employed for the identification of volatile sulfur compounds in

natural products during that era are well-established. The following represents a likely

experimental workflow for the discovery and characterization of 4-Methoxybutane-2-thiol.

1. Sample Preparation and Extraction:

Blackcurrant Buds: The essential oil was likely obtained through methods such as steam

distillation or solvent extraction of the blackcurrant buds.

Cat Urine: Volatile compounds from cat urine samples would have been extracted using

techniques like solvent extraction or headspace analysis, where the air above the sample is

collected and analyzed.

2. Gas Chromatography (GC):

The extracted volatile compounds would be separated using a gas chromatograph. This

instrument vaporizes the sample and passes it through a long, thin column. Different

compounds travel through the column at different rates depending on their chemical

properties, allowing for their separation.

3. Mass Spectrometry (MS):

As the separated compounds exit the GC column, they would be introduced into a mass

spectrometer. The MS bombards the molecules with electrons, causing them to break apart

into charged fragments. The pattern of these fragments, known as a mass spectrum, is a

unique fingerprint for each compound.

4. Sulfur-Specific Detection:

Given the interest in sulfur-containing compounds for their potent aromas, a sulfur-specific

detector, such as a flame photometric detector (FPD) or a sulfur chemiluminescence

detector (SCD), was likely used in conjunction with the GC. These detectors are highly

sensitive to sulfur-containing molecules, making it easier to identify them even at very low

concentrations.
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5. Structural Elucidation:

By analyzing the mass spectrum and the retention time from the gas chromatograph,

researchers could propose a chemical structure for the unknown compound. Confirmation of

the structure would typically involve comparison with a synthesized standard of the proposed

molecule.

Visualizing the Discovery Process
The following diagrams illustrate the likely experimental workflow for the identification of 4-
Methoxybutane-2-thiol and a simplified representation of the logical relationship in its

discovery.
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A generalized experimental workflow for the discovery of 4-Methoxybutane-2-Thiol.
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Logical relationship in the discovery of 4-Methoxybutane-2-Thiol from natural sources.

To cite this document: BenchChem. [Unveiling a Potent Aroma: The Discovery of 4-
Methoxybutane-2-Thiol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15267830#key-research-papers-on-4-
methoxybutane-2-thiol-s-discovery]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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